Cas no 1552162-51-2 (2-(4-Chlorophenyl)-6,7-Dihydropyrazolo1,5-APyrazin-4(5H)-One)

• Product Name: 2-(4-Chlorophenyl)-6,7-Dihydropyrazolo1,5-APyrazin-4(5H)-One
• CAS No: 1552162-51-2
• MF: C₁₂H₁₀ClN₃O
• MW: 247.680301189423
• MDL: MFCD23696894
• CID: 4605626
• Update Time: 2025-06-08

2-(4-Chlorophenyl)-6,7-Dihydropyrazolo1,5-APyrazin-4(5H)-One Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one
• 2-(4-Chlorophenyl)-6,7-Dihydropyrazolo[1,5-A]Pyrazin-4(5H)-One(WXC00491)
• Pyrazolo[1,5-a]pyrazin-4(5H)-one, 2-(4-chlorophenyl)-6,7-dihydro-
• 2-(4-chlorophenyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one
• 2-(4-Chlorophenyl)-6,7-Dihydropyrazolo1,5-APyrazin-4(5H)-One

• MDL： MFCD23696894
• Inchi： 1S/C12H10ClN3O/c13-9-3-1-8(2-4-9)10-7-11-12(17)14-5-6-16(11)15-10/h1-4,7H,5-6H2,(H,14,17)
• InChI Key： SHEMYWLQNWNDMU-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=C(Cl)C=C3)=NN1CCNC2=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(4-Chlorophenyl)-6,7-Dihydropyrazolo1,5-APyrazin-4(5H)-One

Introduction to 2-(4-Chlorophenyl)-6,7-Dihydropyrazolo[1,5-a]pyrazin-4(5H)-one (CAS No. 1552162-51-2)

2-(4-Chlorophenyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one (CAS No. 1552162-51-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrazines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 2-(4-Chlorophenyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one.

The chemical structure of 2-(4-Chlorophenyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one is characterized by a pyrazolopyrazine core with a 4-chlorophenyl substituent. The presence of the chlorophenyl group imparts unique electronic and steric properties to the molecule, which may contribute to its biological activity. The compound is a white crystalline solid with a molecular formula of C₁₃H₁₀ClN₃ and a molecular weight of 249.69 g/mol.

The synthesis of 2-(4-Chlorophenyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one has been reported in several studies. One common method involves the condensation of 4-chlorobenzaldehyde with 3-amino-1H-pyrazole-4-carbonitrile in the presence of an acid catalyst. The resulting intermediate is then cyclized under appropriate conditions to form the desired product. This synthetic route is efficient and scalable, making it suitable for both laboratory and industrial settings.

In terms of biological activities, 2-(4-Chlorophenyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one has shown promising results in various assays. Recent studies have demonstrated its potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, the compound has exhibited antiviral activity against several strains of viruses, including influenza A and herpes simplex virus (HSV). These findings suggest that 2-(4-Chlorophenyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one may have potential applications in the treatment of inflammatory diseases and viral infections.

Beyond its anti-inflammatory and antiviral properties, 2-(4-Chlorophenyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one has also been investigated for its anticancer potential. Preclinical studies have shown that the compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as PI3K/Akt and MAPK. Furthermore, it has been found to inhibit tumor growth in xenograft models of human breast cancer and colon cancer. These results highlight the compound's potential as a lead candidate for the development of novel anticancer drugs.

The pharmacokinetic properties of 2-(4-Chlorophenyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one have also been studied to assess its suitability for therapeutic use. Preliminary data indicate that the compound has favorable oral bioavailability and a reasonable half-life in vivo. However, further optimization may be necessary to improve its pharmacokinetic profile and reduce potential side effects.

In conclusion, 2-(4-Chlorophenyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one (CAS No. 1552162-51-2) is a promising compound with a wide range of biological activities. Its anti-inflammatory, antiviral, and anticancer properties make it an attractive candidate for further drug development. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological properties for clinical applications. As new findings continue to emerge, the potential therapeutic value of this compound is likely to grow.